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Compound of Interest

Compound Name: Pularyl

Cat. No.: B1226493 Get Quote

In the realm of pest management, the selection of an appropriate insecticide is paramount for

efficacy, safety, and environmental stewardship. This guide provides a detailed comparative

study of two widely used insecticides: carbaryl, a carbamate, and permethrin, a synthetic

pyrethroid. This analysis is intended for researchers, scientists, and professionals in drug

development and pest management, offering a side-by-side look at their performance based on

experimental data.

While the initial topic of interest included "Pularyl," no substantive scientific literature or

registered product under this name could be identified. Consequently, this guide will focus on a

comparison between carbaryl and the well-documented and commonly utilized insecticide,

permethrin, to provide a relevant and data-supported comparative analysis.

General and Physicochemical Properties
A fundamental comparison begins with the basic chemical and physical properties of each

insecticide, which influence their application, environmental fate, and mode of action.
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Property Carbaryl Permethrin

Chemical Class Carbamate[1] Pyrethroid[2][3]

IUPAC Name 1-naphthyl methylcarbamate

3-phenoxybenzyl

(1RS,3RS;1RS,3SR)-3-(2,2-

dichlorovinyl)-2,2-

dimethylcyclopropanecarboxyl

ate[3]

CAS Number 63-25-2 52645-53-1[3]

Molecular Formula C₁₂H₁₁NO₂ C₂₁H₂₀Cl₂O₃[4]

Melting Point 142 °C 34 °C[2]

Boiling Point Decomposes 200 °C[2]

Water Solubility Sparingly soluble[5] 0.2 mg/mL (25°C)[2]

Mode of Action
Acetylcholinesterase (AChE)

inhibitor[1][5][6]

Sodium channel modulator[2]

[3][7]

Mechanism of Action
The distinct mechanisms by which carbaryl and permethrin exert their insecticidal effects are

critical to understanding their selectivity, speed of action, and potential for resistance

development.

Carbaryl: As a carbamate insecticide, carbaryl's primary mode of action is the inhibition of the

enzyme acetylcholinesterase (AChE).[1][5][6] In the insect nervous system, the

neurotransmitter acetylcholine (ACh) is released at synaptic clefts to transmit nerve impulses.

AChE is responsible for breaking down ACh to terminate the signal.[6] Carbaryl carbamylates

the active site of AChE, rendering it inactive.[6] This leads to an accumulation of ACh in the

synapses, causing continuous nerve stimulation, which results in paralysis and ultimately, the

death of the insect.[1][8] The inhibition by carbaryl is reversible, unlike the irreversible inhibition

caused by organophosphate insecticides.[9]

Permethrin: Permethrin is a synthetic pyrethroid that acts as a neurotoxin.[7] Its primary target

is the voltage-gated sodium channels in the nerve cell membranes of insects.[4][10] Permethrin
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binds to these channels and prolongs their opening, which disrupts the normal transmission of

nerve impulses.[10] This leads to a sustained influx of sodium ions, causing prolonged

depolarization of the nerve membrane.[10] The result is hyperexcitation of the nervous system,

leading to loss of coordination, muscle spasms, paralysis, and eventual death of the pest.[3][4]

Mammals are less susceptible to permethrin because their sodium channels are less sensitive,

they can metabolize it more quickly, and they have a larger body size.[3]
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Caption: Mechanism of action for Carbaryl insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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